Cas no 887591-67-5 (3-(2-Nitrophenyl)isoxazol-5-amine)
887591-67-5 structure
Product Name:3-(2-Nitrophenyl)isoxazol-5-amine
CAS No:887591-67-5
MF:C9H7N3O3
MW:205.170181512833
CID:713669
PubChem ID:20983346
Update Time:2024-10-26
3-(2-Nitrophenyl)isoxazol-5-amine Chemical and Physical Properties
Names and Identifiers
-
- 3-(2-Nitrophenyl)isoxazol-5-amine
- 3-(2-Nitrophenyl)-1,2-oxazol-5-amine
- 3-(2-Nitro-phenyl)-isoxazol-5-ylamine
- 5-Isoxazolamine,3-(2-nitrophenyl)-
- 5-Isoxazolamine, 3-(2-nitrophenyl)-
- A917596
- AKOS000261589
- CS-0365563
- 887591-67-5
- DTXSID20610160
-
- MDL: MFCD07787067
- Inchi: 1S/C9H7N3O3/c10-9-5-7(11-15-9)6-3-1-2-4-8(6)12(13)14/h1-5H,10H2
- InChI Key: ATHKBNBCSNXZHX-UHFFFAOYSA-N
- SMILES: O1C(N)=CC(C2=CC=CC=C2[N+]([O-])=O)=N1
Computed Properties
- Exact Mass: 205.04874109g/mol
- Monoisotopic Mass: 205.04874109g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 243
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 3
- XLogP3: 1.5
- Topological Polar Surface Area: 97.9Ų
Experimental Properties
- Density: 1.416±0.06 g/cm3(Predicted)
- Boiling Point: 447.5±35.0 °C(Predicted)
- pka: -2.01±0.10(Predicted)
3-(2-Nitrophenyl)isoxazol-5-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM124316-1g |
3-(2-nitrophenyl)isoxazol-5-amine |
887591-67-5 | 95% | 1g |
$*** | 2023-05-29 | |
| Chemenu | CM124316-1g |
3-(2-nitrophenyl)isoxazol-5-amine |
887591-67-5 | 95% | 1g |
$352 | 2021-08-05 | |
| Chemenu | CM124316-5g |
3-(2-nitrophenyl)isoxazol-5-amine |
887591-67-5 | 95% | 5g |
$884 | 2021-08-05 | |
| Chemenu | CM124316-10g |
3-(2-nitrophenyl)isoxazol-5-amine |
887591-67-5 | 95% | 10g |
$1328 | 2021-08-05 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1436233-1g |
3-(2-Nitrophenyl)isoxazol-5-amine |
887591-67-5 | 95+% | 1g |
¥3258.00 | 2024-04-26 | |
| Ambeed | A840106-1g |
3-(2-Nitrophenyl)isoxazol-5-amine |
887591-67-5 | 95+% | 1g |
$380.0 | 2025-04-15 | |
| Crysdot LLC | CD11029807-1g |
3-(2-Nitrophenyl)isoxazol-5-amine |
887591-67-5 | 95+% | 1g |
$372 | 2024-07-18 | |
| Crysdot LLC | CD11029807-5g |
3-(2-Nitrophenyl)isoxazol-5-amine |
887591-67-5 | 95+% | 5g |
$937 | 2024-07-18 | |
| Crysdot LLC | CD11029807-10g |
3-(2-Nitrophenyl)isoxazol-5-amine |
887591-67-5 | 95+% | 10g |
$1409 | 2024-07-18 | |
| Crysdot LLC | CD11029807-25g |
3-(2-Nitrophenyl)isoxazol-5-amine |
887591-67-5 | 95+% | 25g |
$2352 | 2024-07-18 |
3-(2-Nitrophenyl)isoxazol-5-amine Related Literature
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2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
887591-67-5 (3-(2-Nitrophenyl)isoxazol-5-amine) Related Products
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